6-[3-(2,2-dimethylpropanoyl)-4-hydroxy-2-(4-nitrophenyl)-5-oxo-2,5-dihydro-1H-pyrrol-1-yl]hexanoic acid

• Molecular Formula: C21H26N2O7
• Molecular Weight: 418.4 g/mol
• IUPAC Name: 6-[3-(2,2-dimethylpropanoyl)-4-hydroxy-2-(4-nitrophenyl)-5-oxo-2H-pyrrol-1-yl]hexanoic acid
• InChI: InChI=1S/C21H26N2O7/c1-21(2,3)19(27)16-17(13-8-10-14(11-9-13)23(29)30)22(20(28)18(16)26)12-6-4-5-7-15(24)25/h8-11,17,26H,4-7,12H2,1-3H3,(H,24,25)
• InChI Key: JWVKTDUWXSYLSD-UHFFFAOYSA-N
• SMILES: CC(C)(C)C(=O)C1=C(C(=O)N(C1C2=CC=C(C=C2)[N+](=O)[O-])CCCCCC(=O)O)O

Description

6-[3-(2,2-dimethylpropanoyl)-4-hydroxy-2-(4-nitrophenyl)-5-oxo-2,5-dihydro-1H-pyrrol-1-yl]hexanoic acid, also known as DNPH, is a chemical compound that has been widely studied for its potential applications in scientific research. This compound belongs to the class of pyrrole derivatives and has been found to possess various biochemical and physiological effects.

Mechanism of Action

6-[3-(2,2-dimethylpropanoyl)-4-hydroxy-2-(4-nitrophenyl)-5-oxo-2,5-dihydro-1H-pyrrol-1-yl]hexanoic acid reacts with carbonyl compounds through a nucleophilic addition reaction to form stable derivatives known as 6-[3-(2,2-dimethylpropanoyl)-4-hydroxy-2-(4-nitrophenyl)-5-oxo-2,5-dihydro-1H-pyrrol-1-yl]hexanoic acid-hydrazone adducts. The reaction is catalyzed by acid or base and occurs under mild conditions. The formation of 6-[3-(2,2-dimethylpropanoyl)-4-hydroxy-2-(4-nitrophenyl)-5-oxo-2,5-dihydro-1H-pyrrol-1-yl]hexanoic acid-hydrazone adducts can be monitored using various analytical techniques such as HPLC and UV-Vis spectroscopy. The reaction mechanism of 6-[3-(2,2-dimethylpropanoyl)-4-hydroxy-2-(4-nitrophenyl)-5-oxo-2,5-dihydro-1H-pyrrol-1-yl]hexanoic acid with carbonyl compounds has been extensively studied and is well understood.
Biochemical and Physiological Effects
6-[3-(2,2-dimethylpropanoyl)-4-hydroxy-2-(4-nitrophenyl)-5-oxo-2,5-dihydro-1H-pyrrol-1-yl]hexanoic acid has been found to possess various biochemical and physiological effects. It has been shown to inhibit the activity of acetylcholinesterase, an enzyme that plays a crucial role in the regulation of neurotransmission. 6-[3-(2,2-dimethylpropanoyl)-4-hydroxy-2-(4-nitrophenyl)-5-oxo-2,5-dihydro-1H-pyrrol-1-yl]hexanoic acid has also been found to induce apoptosis in cancer cells by activating the mitochondrial pathway. Additionally, 6-[3-(2,2-dimethylpropanoyl)-4-hydroxy-2-(4-nitrophenyl)-5-oxo-2,5-dihydro-1H-pyrrol-1-yl]hexanoic acid has been shown to possess anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

6-[3-(2,2-dimethylpropanoyl)-4-hydroxy-2-(4-nitrophenyl)-5-oxo-2,5-dihydro-1H-pyrrol-1-yl]hexanoic acid has several advantages as a reagent for the detection and quantification of carbonyl compounds. It is a simple and cost-effective method that can be easily implemented in various biological systems. 6-[3-(2,2-dimethylpropanoyl)-4-hydroxy-2-(4-nitrophenyl)-5-oxo-2,5-dihydro-1H-pyrrol-1-yl]hexanoic acid-hydrazone adducts are stable and can be easily detected and quantified using various analytical techniques. However, there are some limitations to the use of 6-[3-(2,2-dimethylpropanoyl)-4-hydroxy-2-(4-nitrophenyl)-5-oxo-2,5-dihydro-1H-pyrrol-1-yl]hexanoic acid. It has been found to react with other functional groups such as amines and thiols, which can lead to false positives. Additionally, 6-[3-(2,2-dimethylpropanoyl)-4-hydroxy-2-(4-nitrophenyl)-5-oxo-2,5-dihydro-1H-pyrrol-1-yl]hexanoic acid can be toxic at high concentrations, which can affect the viability of cells and tissues.

Future Directions

There are several future directions for the use of 6-[3-(2,2-dimethylpropanoyl)-4-hydroxy-2-(4-nitrophenyl)-5-oxo-2,5-dihydro-1H-pyrrol-1-yl]hexanoic acid in scientific research. One area of interest is the analysis of oxidative stress and carbonyl stress in various disease states such as Alzheimer's disease and Parkinson's disease. 6-[3-(2,2-dimethylpropanoyl)-4-hydroxy-2-(4-nitrophenyl)-5-oxo-2,5-dihydro-1H-pyrrol-1-yl]hexanoic acid can also be used to study the effects of environmental toxins on biological systems. Additionally, there is a growing interest in the use of 6-[3-(2,2-dimethylpropanoyl)-4-hydroxy-2-(4-nitrophenyl)-5-oxo-2,5-dihydro-1H-pyrrol-1-yl]hexanoic acid as a tool for drug discovery and development. 6-[3-(2,2-dimethylpropanoyl)-4-hydroxy-2-(4-nitrophenyl)-5-oxo-2,5-dihydro-1H-pyrrol-1-yl]hexanoic acid can be used to screen for compounds that possess antioxidant and anti-inflammatory properties, which can be developed into novel therapeutic agents.

Synthesis Methods

6-[3-(2,2-dimethylpropanoyl)-4-hydroxy-2-(4-nitrophenyl)-5-oxo-2,5-dihydro-1H-pyrrol-1-yl]hexanoic acid can be synthesized through a multi-step process involving the reaction of 4-nitrobenzaldehyde with acetoacetic acid followed by the condensation of the resulting compound with 2,2-dimethylpropanal. The final step involves the addition of hexanoic acid to the resulting compound to obtain 6-[3-(2,2-dimethylpropanoyl)-4-hydroxy-2-(4-nitrophenyl)-5-oxo-2,5-dihydro-1H-pyrrol-1-yl]hexanoic acid. The purity and yield of 6-[3-(2,2-dimethylpropanoyl)-4-hydroxy-2-(4-nitrophenyl)-5-oxo-2,5-dihydro-1H-pyrrol-1-yl]hexanoic acid can be improved through various purification techniques such as recrystallization and column chromatography.

Scientific Research Applications

6-[3-(2,2-dimethylpropanoyl)-4-hydroxy-2-(4-nitrophenyl)-5-oxo-2,5-dihydro-1H-pyrrol-1-yl]hexanoic acid has been extensively used in scientific research as a reagent for the detection and quantification of carbonyl compounds. Carbonyl compounds are a class of organic compounds that contain a carbonyl group (C=O) and are present in various biological systems. 6-[3-(2,2-dimethylpropanoyl)-4-hydroxy-2-(4-nitrophenyl)-5-oxo-2,5-dihydro-1H-pyrrol-1-yl]hexanoic acid reacts with carbonyl compounds to form stable derivatives that can be easily detected and quantified using various analytical techniques such as HPLC and UV-Vis spectroscopy. This makes 6-[3-(2,2-dimethylpropanoyl)-4-hydroxy-2-(4-nitrophenyl)-5-oxo-2,5-dihydro-1H-pyrrol-1-yl]hexanoic acid a valuable tool for the analysis of oxidative stress, protein oxidation, and lipid peroxidation in biological systems.